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Compound of Interest

Compound Name: 2-Fluoro-4-iodo-5-methylpyridine

Cat. No.: B124746 Get Quote

Essential Safety and Handling Guide for 2-Fluoro-4-
iodo-5-methylpyridine
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 2-
Fluoro-4-iodo-5-methylpyridine (CAS No. 153034-94-7). It outlines the necessary personal

protective equipment (PPE), safe handling procedures, and disposal plans to ensure the safety

of laboratory personnel.

Hazard Summary
2-Fluoro-4-iodo-5-methylpyridine is classified as a hazardous substance. According to the

Globally Harmonized System of Classification and Labelling of Chemicals (GHS), it presents

the following primary hazards[1]:

Acute Toxicity, Oral (Category 4): Harmful if swallowed[1].

Serious Eye Damage (Category 1): Causes serious eye damage[1].

It is crucial to handle this compound with appropriate care to avoid exposure.
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A comprehensive Safety Data Sheet (SDS) with specific quantitative data such as glove

breakthrough times for 2-Fluoro-4-iodo-5-methylpyridine is not readily available in the public

domain. The following PPE recommendations are based on the known hazards of the

substance and general best practices for handling hazardous chemicals.

PPE Category Specification

Eye and Face Protection

Chemical safety goggles or a face shield are

mandatory to protect against splashes and

aerosols that can cause serious eye damage[1].

Skin Protection

- Gloves: Chemical-resistant gloves (e.g., nitrile,

neoprene) should be worn. Regularly inspect

gloves for any signs of degradation or puncture.

- Lab Coat: A standard laboratory coat should be

worn and properly fastened. - Protective

Clothing: For procedures with a higher risk of

splashing, consider additional protective clothing

such as an apron or coveralls.

Respiratory Protection

Work should be conducted in a well-ventilated

area, preferably within a chemical fume hood, to

minimize inhalation exposure. If a fume hood is

not available or if there is a risk of generating

aerosols, a NIOSH-approved respirator with an

appropriate cartridge for organic vapors should

be used.

Operational Plan for Safe Handling
Adherence to a strict operational protocol is vital to minimize the risk of exposure when working

with 2-Fluoro-4-iodo-5-methylpyridine.

1. Preparation:

Ensure that a chemical fume hood is available and functioning correctly.
Gather all necessary PPE and ensure it is in good condition.
Have an emergency eyewash station and safety shower readily accessible.
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Prepare all necessary equipment and reagents before handling the compound.

2. Handling:

Conduct all manipulations of 2-Fluoro-4-iodo-5-methylpyridine within a certified chemical
fume hood.
Avoid direct contact with the skin, eyes, and clothing.
Do not eat, drink, or smoke in the laboratory.
Wash hands thoroughly after handling the compound, even if gloves were worn.

3. Spill Response:

In case of a small spill, absorb the material with an inert absorbent (e.g., vermiculite, sand).
Place the contaminated absorbent into a sealed, labeled container for hazardous waste
disposal.
For larger spills, evacuate the area and follow your institution's emergency procedures.

Disposal Plan
All waste containing 2-Fluoro-4-iodo-5-methylpyridine must be treated as hazardous waste.

Solid Waste: Collect any solid waste, including contaminated gloves, absorbent materials,

and empty containers, in a clearly labeled, sealed container.

Liquid Waste: Collect any liquid waste in a compatible, labeled, and sealed hazardous waste

container.

Disposal: Dispose of all hazardous waste through your institution's environmental health and

safety (EHS) office, following all local, state, and federal regulations.

Visualized Workflow for Handling 2-Fluoro-4-iodo-5-
methylpyridine
The following diagram illustrates the logical workflow for the safe handling of 2-Fluoro-4-iodo-
5-methylpyridine, from preparation to disposal.
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Caption: Logical workflow for handling 2-Fluoro-4-iodo-5-methylpyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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